Cas no 111536-77-7 (1H-1,5-Benzodiazepine,2,3,4,5-tetrahydro-2-(4-methoxyphenyl)-4-methyl-, trans-)

• Product Name: 1H-1,5-Benzodiazepine,2,3,4,5-tetrahydro-2-(4-methoxyphenyl)-4-methyl-, trans-
• CAS No: 111536-77-7
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 1198280
• Update Time: 2024-08-05

1H-1,5-Benzodiazepine,2,3,4,5-tetrahydro-2-(4-methoxyphenyl)-4-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine,2,3,4,5-tetrahydro-2-(4-methoxyphenyl)-4-methyl-, trans-
• 1H-1,5-Benzodiazepine, 2,3,4,5-tetrahydro-2-(4-methoxyphenyl)-4-methyl-, trans- (9CI)

• Inchi： 1S/C17H20N2O/c1-12-11-17(13-7-9-14(20-2)10-8-13)19-16-6-4-3-5-15(16)18-12/h3-10,12,17-19H,11H2,1-2H3/t12-,17+/m1/s1
• InChI Key： LYZHLPUKVGKKCR-PXAZEXFGSA-N
• SMILES： N1C2=CC=CC=C2N[C@H](C)C[C@H]1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 268.1577

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Boiling Point: 444.2±45.0 °C(Predicted)
• PSA: 33.29
• pka: 8.26±0.60(Predicted)